N'-(2,4-dichlorophenyl)-N-hydroxy-N-methylurea
Overview
Description
N-(2,4-dichlorophenyl)-N-hydroxy-N-methylurea (DCPMU) is a synthetic compound used in scientific research applications. It is a widely used chemical in studies involving various biochemical and physiological effects. DCPMU has become a popular tool for laboratory experiments due to its stability, availability, and cost-effectiveness.
Scientific Research Applications
Urease Inhibition
The compound has been found to have significant urease inhibitory activity . Urease is a binuclear nickel-dependent hydrolase enzyme that catalyzes the conversion of urea into ammonia and carbamate in microorganisms and various plant species .
Antioxidant Activity
The compound has shown promising antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures .
Cytotoxicity
The compound has been tested for cytotoxicity using brine shrimp lethality bioassay . Cytotoxicity is the quality of being toxic to cells. Examples of toxic agents are an immune cell or some types of venom, e.g. from the puff adder .
DNA Protection
The compound has been found to protect DNA cleavage at or above 6 μM concentration . DNA protection is crucial for maintaining the integrity of the genetic code and for preventing harmful mutations .
DNA Binding
The compound has been found to have substantial and spontaneous interaction with DNA via intercalation . DNA binding is a critical aspect in various biological functions such as replication, transcription, DNA repair, and recombination .
Potential COVID-19 Treatment
The compound has been characterized as a potential new drug to fight against the COVID-19 virus . It has been investigated via computational assessment and molecular docking approach .
Nitration Process
The compound has been used in the nitration process of 2-(2,4-dichlorophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one in a microreactor . Nitration is a general class of a chemical process for the introduction of a nitro group into an organic chemical compound .
Synthesis of New Medicinal Compounds
The compound has been used in the synthesis of new medicinal compounds . The introduction of thietane and amide groups as substituents into the 6-methyluracil molecule should lead to an increasing of the spectrum of biological activity of the obtained derivatives .
Mechanism of Action
Target of Action
The compound N’-(2,4-dichlorophenyl)-N-hydroxy-N-methylurea primarily targets the Botulinum neurotoxin type A . This neurotoxin is produced by the bacterium Clostridium botulinum and is known for causing botulism, a rare but serious illness that affects the nervous system .
Mode of Action
It is known that the compound interacts with its target, the botulinum neurotoxin type a . The specifics of this interaction and the resulting changes are yet to be fully understood.
Biochemical Pathways
Given its target, it can be inferred that it may influence the pathways related to the functioning of the nervous system, specifically those involving the botulinum neurotoxin type a .
Result of Action
Given its target, it can be inferred that it may have an impact on the functioning of the nervous system, specifically in the context of botulism caused by the Botulinum neurotoxin type A .
properties
IUPAC Name |
3-(2,4-dichlorophenyl)-1-hydroxy-1-methylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2N2O2/c1-12(14)8(13)11-7-3-2-5(9)4-6(7)10/h2-4,14H,1H3,(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTZKSJGASNPSNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)NC1=C(C=C(C=C1)Cl)Cl)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(2,4-dichlorophenyl)-N-hydroxy-N-methylurea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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